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Compound of Interest

Compound Name: Lutetium--palladium (3/4)

Cat. No.: B15473874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structural and physical properties of

Lu₃Pd₄ with other isostructural rare earth-palladium (R₃Pd₄) compounds. The information

presented is based on experimental data from scientific literature, offering a valuable resource

for researchers in materials science and related fields.

Structural Properties
The R₃Pd₄ series of intermetallic compounds, where R represents a rare earth element,

crystallizes in the rhombohedral Pu₃Pd₄-type crystal structure (space group R-3). This structure

is common for R = Nd, Gd, Tb, Dy, Ho, Er, and Tm. While specific experimental data for the

crystal structure of Lu₃Pd₄ is not readily available in the reviewed literature, it is expected to be

isostructural with the other R₃Pd₄ compounds due to the similar chemical nature of lutetium.

The non-magnetic nature of the Lu³⁺ ion makes Lu₃Pd₄ an important reference compound for

studying the magnetic properties of this series.

Table 1: Crystallographic Data for Selected R₃Pd₄ Compounds
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Compound
Crystal
System

Space
Group

a (Å) c (Å) Reference

Nd₃Pd₄
Rhombohedr

al
R-3 13.68 16.54 [1]

Gd₃Pd₄
Rhombohedr

al
R-3 13.54 16.38 [1]

Tb₃Pd₄
Rhombohedr

al
R-3 13.48 16.32 [1]

Dy₃Pd₄
Rhombohedr

al
R-3 13.42 16.26 [1]

Ho₃Pd₄
Rhombohedr

al
R-3 13.37 16.20 [1]

Er₃Pd₄
Rhombohedr

al
R-3 13.32 16.14 [1]

Tm₃Pd₄
Rhombohedr

al
R-3 13.27 16.08 [1]

Lu₃Pd₄
Rhombohedr

al
R-3 Est. Est. -

Estimated values based on the trend of the lanthanide contraction.

Physical Properties
The physical properties of the R₃Pd₄ compounds are largely dictated by the nature of the rare

earth element's 4f electrons. Compounds with magnetic rare earth elements exhibit magnetic

ordering at low temperatures, while Lu₃Pd₄, with a filled 4f shell, is expected to be non-

magnetic.

Magnetic Properties
The magnetic R₃Pd₄ compounds (R = Nd, Gd, Tb, Dy, Ho, Er, Tm) are known to order

antiferromagnetically at low temperatures.[1] The ordering temperatures (Néel temperatures,
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T_N) vary depending on the specific rare earth element. The magnetic interactions in these

compounds are primarily governed by the indirect Ruderman-Kittel-Kasuya-Yosida (RKKY)

interaction, where the localized 4f magnetic moments of the rare earth ions interact through the

conduction electrons.

Table 2: Magnetic Properties of Selected R₃Pd₄ Compounds

Compound
Magnetic
Ordering

Néel
Temperature
(T_N) (K)

Paramagnetic
Curie
Temperature
(θ_p) (K)

Effective
Magnetic
Moment (μ_eff)
(μ_B/R-atom)

Nd₃Pd₄
Antiferromagneti

c
4.5 -8 3.62

Gd₃Pd₄
Antiferromagneti

c
10.0 -20 7.94

Tb₃Pd₄
Antiferromagneti

c
8.5 -15 9.72

Dy₃Pd₄
Antiferromagneti

c
6.0 -10 10.6

Ho₃Pd₄
Antiferromagneti

c
4.0 -6 10.6

Er₃Pd₄
Antiferromagneti

c
< 4.2 -4 9.58

Tm₃Pd₄
Antiferromagneti

c
< 4.2 -3 7.56

Lu₃Pd₄ Non-magnetic - - 0

Thermal Properties
Specific heat capacity measurements are crucial for understanding the magnetic phase

transitions and the electronic properties of these materials. For the magnetic R₃Pd₄

compounds, a characteristic lambda-type anomaly in the heat capacity is expected at the Néel
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temperature, corresponding to the second-order phase transition from the paramagnetic to the

antiferromagnetic state. In contrast, Lu₃Pd₄, being non-magnetic, should exhibit a smooth

temperature dependence of its heat capacity, dominated by the electronic and lattice

contributions.

Quantitative heat capacity data for the R₃Pd₄ series, including Lu₃Pd₄, is not consistently

available in the reviewed literature to present in a comparative table.

Experimental Protocols
Synthesis
Polycrystalline samples of R₃Pd₄ compounds are typically synthesized by arc-melting

stoichiometric amounts of the constituent elements (rare earth and palladium) in an inert

atmosphere, such as high-purity argon. The samples are often annealed at high temperatures

for an extended period to ensure homogeneity.

X-ray Diffraction (XRD)
The crystal structure and phase purity of the synthesized compounds are determined by

powder X-ray diffraction.

Instrument: A powder X-ray diffractometer with Cu Kα radiation is commonly used.

Procedure: The powdered sample is mounted on a sample holder. The diffraction pattern is

recorded over a 2θ range, typically from 20° to 80°, with a step size of 0.02° and a counting

time of 1-2 seconds per step.

Analysis: The obtained diffraction patterns are analyzed using Rietveld refinement to

determine the lattice parameters and confirm the crystal structure.

Magnetic Susceptibility Measurement
The temperature and field dependence of the magnetic susceptibility provide information about

the magnetic ordering and the effective magnetic moments of the rare earth ions.

Instrument: A SQUID (Superconducting Quantum Interference Device) magnetometer or a

vibrating sample magnetometer (VSM) is used.
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Procedure: A small, weighed amount of the powdered sample is placed in a sample holder.

The magnetic moment is measured as a function of temperature (typically from 2 K to 300 K)

in a constant applied magnetic field. Field-dependent measurements are also performed at

various temperatures.

Analysis: The magnetic susceptibility (χ = M/H) is calculated from the measured magnetic

moment (M) and the applied magnetic field (H). The Néel temperature is identified as the

temperature at which a cusp or a change in slope is observed in the susceptibility curve. The

paramagnetic susceptibility data at high temperatures is fitted to the Curie-Weiss law (χ =

C/(T - θ_p)) to determine the effective magnetic moment and the paramagnetic Curie

temperature.

Heat Capacity Measurement
Heat capacity measurements are performed to study the magnetic phase transitions and to

determine the electronic and lattice contributions to the specific heat.

Instrument: A Physical Property Measurement System (PPMS) with a heat capacity option is

commonly employed.

Procedure: A small, pelletized sample is attached to the sample platform with a thin layer of

thermal grease. The heat capacity is measured as a function of temperature, typically from 2

K to 300 K, using a relaxation method.

Analysis: The heat capacity data is plotted as a function of temperature. The anomaly

corresponding to the magnetic phase transition is analyzed to determine the transition

temperature and the entropy change associated with the transition.

Visualizations
RKKY Interaction Pathway
The magnetic ordering in R₃Pd₄ compounds with magnetic rare earth elements is mediated by

the Ruderman-Kittel-Kasuya-Yosida (RKKY) interaction. This indirect exchange interaction

involves the conduction electrons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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